3-fluoro-N-[1-(3-methylphenyl)ethyl]benzenesulfonamide

• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 3-fluoro-N-[1-(3-methylphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-11-5-3-6-13(9-11)12(2)17-20(18,19)15-8-4-7-14(16)10-15/h3-10,12,17H,1-2H3
• InChI Key: XNBUPNAUPOJORH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)NS(=O)(=O)C2=CC=CC(=C2)F

Description

3-FLUORO-N-[1-(3-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE is a fluorinated aromatic sulfonamide compound It is characterized by the presence of a fluorine atom, a methylphenyl group, and a benzenesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-FLUORO-N-[1-(3-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as fluorobenzene, 3-methylphenyl ethylamine, and benzenesulfonyl chloride.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as triethylamine to facilitate the nucleophilic substitution reaction.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 3-FLUORO-N-[1-(3-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification systems ensures consistent quality and high yield of the final product.

Chemical Reactions Analysis

Types of Reactions

3-FLUORO-N-[1-(3-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE can undergo various chemical reactions, including:

Nucleophilic Substitution: The fluorine atom can be replaced by other nucleophiles under suitable conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, leading to the formation of different derivatives.

Coupling Reactions: It can be involved in coupling reactions such as Suzuki-Miyaura coupling to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution may yield various substituted derivatives, while oxidation and reduction can lead to the formation of different functionalized compounds.

Scientific Research Applications

3-FLUORO-N-[1-(3-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as a pharmacophore in the development of new drugs, particularly for its ability to interact with biological targets.

Materials Science: The compound is studied for its properties in the development of advanced materials, including polymers and coatings.

Biological Research: It is used in various biological assays to study its effects on cellular processes and pathways.

Industrial Applications: The compound is investigated for its potential use in industrial processes, such as catalysis and chemical synthesis.

Mechanism of Action

The mechanism of action of 3-FLUORO-N-[1-(3-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE involves its interaction with specific molecular targets. The fluorine atom and sulfonamide group play crucial roles in its binding affinity and selectivity. The compound may inhibit or activate certain enzymes or receptors, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

4-FLUORO-N-[1-(3-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE: Similar structure with the fluorine atom at a different position.

3-CHLORO-N-[1-(3-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE: Chlorine atom instead of fluorine.

3-FLUORO-N-[1-(4-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE: Methyl group at a different position on the phenyl ring.

Uniqueness

3-FLUORO-N-[1-(3-METHYLPHENYL)ETHYL]-1-BENZENESULFONAMIDE is unique due to the specific positioning of the fluorine and methyl groups, which can significantly influence its chemical reactivity and biological activity. The presence of the fluorine atom enhances its stability and lipophilicity, making it a valuable compound for various applications.